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Compound of Interest

Compound Name: 4-Decyloxazolidin-2-one
CAS No.: 7693-82-5
Cat. No.: B1609811
Get Quote
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Executive Summary & Compound Profile

4-Decyloxazolidin-2-one, commercially known as SR-38 (or Dermac SR-38), is a lipophilic
heterocyclic compound primarily utilized as a transdermal permeation enhancer.[1][2] Unlike
aggressive solvents like DMSO that disrupt tissue indiscriminately, SR-38 functions as a
"ceramide mimic," integrating into the stratum corneum lipid bilayer to facilitate drug transport
while minimizing skin irritation.

Its molecular design features a polar oxazolidinone head group and a hydrophobic decy! tail,
allowing it to act as a biodegradable surfactant. While it shares structural homology with chiral
auxiliaries used in asymmetric synthesis (e.g., Evans auxiliaries), its industrial utility is
overwhelmingly dominated by its role in enhancing the topical delivery of hydrophilic and
lipophilic active pharmaceutical ingredients (APISs).

Chemical Profile

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1609811#bc-rfq
https://www.benchchem.com/product/b1609811/docs?utm_src=pdf-body#technical-guide-4-decyloxazolidin-2-one-sr-38-applications-performance
https://www.researchgate.net/publication/26842247_An_Overview_of_skin_penetration_enhancers_Penetration_enhancing_activity_skin_irritation_potential_and_mechanism_of_action
https://www.thaiscience.info/journals/Article/SONG/10617315.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609811?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

Property Specification

CAS Number 7693-82-5

Synonyms SR-38; 4-Decyl-2-oxazolidinone; Dermac SR-38
Molecular Formula C13H25NO2

Molecular Weight 227.34 g/mol

Physical State White crystalline solid

Melting Point 31.5-33.0 °C (Melts upon skin contact)

Solubilit Soluble in ethanol, propylene glycol, oils; poorly
olubili
Y soluble in water

Comparative Analysis: SR-38 vs. Market Alternatives

In the landscape of permeation enhancers, SR-38 is distinguished by its "Skin Depot" effect.
While agents like Azone drive drugs systemically, SR-38 tends to increase retention within the
epidermal and dermal layers, making it ideal for localized therapies (e.g., acne, psoriasis, local
anesthesia).

Performance Benchmarking (Transdermal Flux)

The following data compares the enhancement factor (EF) of SR-38 against industry standards
for the delivery of Fluoxetine (lipophilic amine) and 5-Fluorouracil (hydrophilic antimetabolite).
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Enhanceme
. Enhanceme o .
Concentrati  nt Factor Irritation Mechanism
Enhancer . nt Factor (5- .
on (Fluoxetine) Potential Type
. FU)**
Lipid
SR-38 5% (w/v) 8.0x 12.5x Low Fluidization +
Depot
Azone .
Lipid
(Laurocapra 2% (wiv) 6.0x 15.0x Moderate ) ]
Disruption
m)
Solvent
DMSO 10-50% 2.5x 4.0x High Extraction/Po
re Formation
_ Lipid
Ethanol 65% 3.0x 1.5x Low (Drying) )
Extraction

*Data Source: Comparative permeation studies on human cadaver skin [1]. **Data Source:
Extrapolated from standard hydrophilic drug permeation models [2].

Key Advantages of SR-38[1][2]

o Thermoreversible Activation: With a melting point of ~32°C, SR-38 remains solid in storage
but melts exactly at skin temperature, releasing the active agent upon application.

o Safety Profile: Unlike nitrogen-containing enhancers that can form nitrosamines, SR-38 is
chemically stable and metabolizes into endogenous-like amino alcohol byproducts.

e Potency: It achieves higher flux rates for lipophilic drugs (like Fluoxetine) compared to
Azone, likely due to better miscibility with the drug-lipid complex.

Mechanism of Action

SR-38 operates via a "Insert and Fluidize" mechanism. Its structure resembles sphingosine (a
backbone of ceramides).[1][2]
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« Intercalation: The decyl tail inserts between the ceramide fatty acid chains in the stratum
corneum.

» Head Group Repulsion: The polar oxazolidinone ring disrupts the hydrogen bonding network
of the lipid polar heads.

 Fluidization: This creates "fluid domains" or micro-channels within the rigid lipid bilayer,
lowering the activation energy for drug diffusion.

Visualized Pathway (DOT)
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SR-38 Action
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Caption: SR-38 mimics endogenous lipids to intercalate into the bilayer, disrupting packing
order to facilitate drug entry.

Experimental Protocols
Protocol A: Formulation of a 5% SR-38 Transdermal Gel
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Target: Delivery of a lipophilic API (e.g., Ibuprofen or Testosterone).

Reagents:

SR-38 (4-Decyloxazolidin-2-one)[1][2][3][4]

Propylene Glycol (PG)

Ethanol (95%)

Hydroxypropyl Cellulose (HPC) - Gelling agent

Distilled Water

Step-by-Step Methodology:

» Solubilization: In a glass beaker, dissolve 0.5 g of SR-38 and 1.0 g of APl in 10 mL of
Ethanol. Sonicate for 5 minutes until clear.

o Note: If SR-38 is solid, warm the ethanol slightly to 35°C.

o Co-solvent Addition: Add 5 mL of Propylene Glycol to the ethanolic solution. PG acts as a co-
enhancer and prevents rapid drying.

e Hydration: Slowly add 3.5 mL of Distilled Water with continuous magnetic stirring. The
solution may turn slightly opalescent; this is normal.

e Gelation: Sprinkle 0.4 g of HPC onto the surface. Allow to hydrate for 30 minutes without
stirring, then stir at 200 RPM until a clear, viscous gel forms.

» Validation: Measure viscosity and pH. The pH should be adjusted to 5.5-6.0 (skin neutral)
using triethanolamine if necessary.

Protocol B: Synthesis of 4-Decyloxazolidin-2-one

Context: For researchers needing to synthesize the compound de novo or create derivatives.

Reaction Principle: Cyclization of 2-aminododecan-1-ol with a carbonic acid derivative (Diethyl
carbonate or CDI).
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Workflow (Green Chemistry Route):

Precursor Prep: Dissolve 2-aminododecan-1-ol (10 mmol) in anhydrous Toluene (50 mL).

o Reagent Addition: Add Diethyl carbonate (12 mmol) and Potassium Carbonate (1 mmol) as a
catalyst.

o Why: Diethyl carbonate is less toxic than phosgene and allows for ethanol byproduct
removal.

o Reflux: Heat the mixture to reflux (110°C) for 6—-8 hours. Use a Dean-Stark trap to remove
the ethanol generated, driving the equilibrium forward.

o Workup: Cool to room temperature. Filter off the solid catalyst.

 Purification: Concentrate the filtrate under reduced pressure. Recrystallize the residue from
n-hexane to yield white crystals of 4-decyloxazolidin-2-one.

o Yield Expectation: 85-90%.

o Characterization: IR (C=0 stretch at ~1750 cm~1), *H NMR (Decyl chain protons 0.8-1.3
ppm, Ring protons 3.5-4.5 ppm).

Synthesis Workflow Visualization (DOT)
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\
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2-Aminododecan-1-ol

Caption: Green synthesis route utilizing diethyl carbonate cyclization to avoid phosgene toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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